Biochemical Selectivity Against JAK2 and JAK3
Jak1-IN-12 exhibits significant biochemical selectivity for JAK1 over other JAK family members. Its potency against JAK1 is 17.2-fold greater than JAK2 and 16.7-fold greater than JAK3, reducing the likelihood of confounding off-target effects in functional studies [1].
| Evidence Dimension | In vitro kinase inhibition (IC50) |
|---|---|
| Target Compound Data | JAK1 IC50: 0.0246 μM |
| Comparator Or Baseline | JAK2 IC50: 0.423 μM; JAK3 IC50: 0.410 μM |
| Quantified Difference | JAK1/JAK2 selectivity ratio: 17.2; JAK1/JAK3 selectivity ratio: 16.7 |
| Conditions | Biochemical enzyme assay (isolated kinase) |
Why This Matters
This high level of subtype selectivity over JAK2 is critical for researchers needing to attribute a biological response specifically to JAK1 inhibition, a claim that cannot be made with pan-JAK inhibitors.
- [1] JAK1-IN-12 | TargetMol | CAS No. 2945204-95-3. Technical Datasheet. Citing Ref [1]: Lang JJ, et al. J Med Chem. 2023 May 10;66(10):6725-6740. View Source
